BENGHE Foundational & Exploratory

Check Availability & Pricing

Phenyltriacetoxysilane (CAS No. 18042-54-1): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenyiltriacetoxysilane

Cat. No.: B106823

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Phenyltriacetoxysilane (CAS No.
18042-54-1), a versatile organosilicon compound. This document details its physicochemical
properties, primary applications, and the fundamental chemical reactions that govern its utility.
Experimental methodologies for its characterization are also discussed to provide a
comprehensive resource for laboratory and development settings.

Core Properties of Phenyltriacetoxysilane

Phenyltriacetoxysilane, also known as triacetoxy(phenyl)silane, is a colorless to yellowish
transparent liquid with a characteristic acrid odor resembling acetic acid.[1][2] It is a trifunctional
silane notable for its reactivity, particularly its tendency to hydrolyze in the presence of
moisture.[1][2]

Physicochemical Data

The key quantitative properties of Phenyltriacetoxysilane are summarized in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b106823?utm_src=pdf-interest
https://www.benchchem.com/product/b106823?utm_src=pdf-body
https://www.benchchem.com/product/b106823?utm_src=pdf-body
https://www.benchchem.com/product/b106823?utm_src=pdf-body
https://www.mdpi.com/1420-3049/13/10/2601
https://www.ingentaconnect.com/content/tandf/ci/2002/00000009/00000005/art00001;jsessionid=116lk319gnpqo.x-ic-live-03
https://www.mdpi.com/1420-3049/13/10/2601
https://www.ingentaconnect.com/content/tandf/ci/2002/00000009/00000005/art00001;jsessionid=116lk319gnpqo.x-ic-live-03
https://www.benchchem.com/product/b106823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 18042-54-1 [1103114]
EINECS Number 241-952-9 [1][5]
Molecular Formula C12H1406Si [11[3]
Molecular Weight 282.32 g/mol [11[3]
Appearance Colorless to -yelllowish 2104]
transparent liquid

Odor Acrid, vinegar-like (acetic acid)  [1][2]
Density 1.19-1.2 g/cm?3 at 25°C [11[3]
Boiling Point 291°C at 760 mmHg [1][3]
Melting Point 34.5°C [2][6]
Flash Point 102 - 108°C [1][2]

Refractive Index

1.495 at 25°C

[1](2]

Purity

Typically = 95%

[1]14]

Reaction Mechanism: Hydrolysis and Condensation

The primary utility of phenyltriacetoxysilane stems from its ability to undergo hydrolysis and

condensation reactions. When exposed to moisture, the acetoxy groups hydrolyze to form

silanol intermediates (phenylsilanetriol) and release acetic acid.[1][2] These silanols are highly

reactive and readily condense with each other to form stable siloxane (Si-O-Si) bonds, creating

a cross-linked network. This curing process is fundamental to its application in silicone

sealants.
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Hydrolysis and condensation of Phenyltriacetoxysilane.

Primary Applications

The predominant application of phenyltriacetoxysilane is as a cross-linking agent for room-
temperature-vulcanizing (RTV) silicone sealants.[1][4] In these formulations, it is mixed with
silanol-terminated polydimethylsiloxane (PDMS) polymers. The hydrolysis and condensation of
phenyltriacetoxysilane facilitate the cross-linking of the polymer chains, transforming the
liquid or paste-like sealant into a durable, flexible silicone rubber. The release of acetic acid
during this process is characteristic of acetoxy-cure silicone systems.[1]

Beyond sealants, it also serves as an adhesion promoter and a surface modifier, enhancing the
bond between organic polymers and inorganic substrates.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b106823?utm_src=pdf-body-img
https://www.benchchem.com/product/b106823?utm_src=pdf-body
https://www.benchchem.com/product/b106823?utm_src=pdf-body
https://www.mdpi.com/1420-3049/13/10/2601
https://www.researchgate.net/publication/240680420_Field_desorption_mass_spectroscopic_analysis_of_silane_coupling_agents_hydrolyzed_in_solution
https://www.benchchem.com/product/b106823?utm_src=pdf-body
https://www.mdpi.com/1420-3049/13/10/2601
https://www.ingentaconnect.com/content/tandf/ci/2002/00000009/00000005/art00001;jsessionid=116lk319gnpqo.x-ic-live-03
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of
phenyltriacetoxysilane are essential for its effective use and quality control.

Synthesis of Phenyltriacetoxysilane

A common laboratory-scale synthesis involves the reaction of trichlorophenylsilane with an
acetylating agent, such as acetic anhydride.

Materials:

Trichlorophenylsilane (CeHsSIiCl3)

Acetic Anhydride ((CH3CO)20)

Anhydrous reaction solvent (e.g., toluene or hexane)

Inert gas atmosphere (e.g., nitrogen or argon)

Procedure:

o A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a reflux condenser under an inert atmosphere is charged with
trichlorophenylsilane dissolved in the anhydrous solvent.

o Acetic anhydride is added dropwise to the stirred solution at room temperature. The reaction
is typically exothermic.

 After the addition is complete, the reaction mixture may be gently heated to drive the
reaction to completion.

e The progress of the reaction can be monitored by techniques such as Gas Chromatography
(GC).

» Upon completion, the resulting acetyl chloride and any excess acetic anhydride are removed
by distillation, often under reduced pressure.
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e The crude phenyltriacetoxysilane is then purified by fractional vacuum distillation.
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Trichlorophenylsilane
and Solvent

Reaction Setup
(Inert Atmosphere)

Dropwise Addition of Stir and Heat Monitor Reaction Remove Byproducts Purify Product
Acetic Anhydride (Optional) (e.g., GC) (Distillation) (Vacuum Distillation)

Click to download full resolution via product page

Synthesis workflow for Phenyltriacetoxysilane.

Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure of phenyltriacetoxysilane.

¢ IH NMR: The proton NMR spectrum is expected to show signals corresponding to the phenyl
protons and the methyl protons of the acetoxy groups. The phenyl protons typically appear
as a multiplet in the aromatic region (o 7.0-8.0 ppm). The methyl protons of the three acetoxy
groups are expected to be chemically equivalent and should appear as a sharp singlet at
approximately 6 2.1 ppm.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the phenyl
group and the carbons of the acetoxy groups (both the methyl and carbonyl carbons).

Experimental Protocol for NMR:

o Prepare a sample by dissolving a small amount of phenyltriacetoxysilane (typically 5-10
mg) in a deuterated solvent (e.g., CDCIs) in an NMR tube.

e Acquire *H and 3C NMR spectra using a standard NMR spectrometer.

» Process the spectra (Fourier transform, phase correction, and baseline correction) and
integrate the signals in the *H spectrum to confirm the proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the characteristic functional groups present in the
molecule.
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Expected Characteristic IR Peaks:
e C=0 stretch (ester): A strong absorption band around 1770-1740 cm™1.
e Si-O-C stretch: Strong absorptions in the 1200-1000 cm~1 region.

e C-H stretch (aromatic and methyl): Absorptions around 3100-3000 cm~* and 3000-2850
cm™1, respectively.

e C=C stretch (aromatic): Peaks in the 1600-1450 cm~1* region.
e Si-Phenyl: A characteristic absorption around 1430 cm™1.

Experimental Protocol for IR (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean.

Place a small drop of liquid phenyltriacetoxysilane directly onto the crystal.

Acquire the IR spectrum.

Clean the crystal thoroughly with an appropriate solvent (e.g., isopropanol or acetone) after
analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to assess the purity of phenyltriacetoxysilane and to identify any
byproducts or impurities. The mass spectrum will show the molecular ion peak and
characteristic fragmentation patterns.

Experimental Protocol for GC-MS:

o Prepare a dilute solution of phenyltriacetoxysilane in a volatile organic solvent (e.g.,
hexane or dichloromethane).

 Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g., a
non-polar or medium-polarity column).
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o Use a temperature program that allows for the separation of the analyte from the solvent and
any impurities.

e The mass spectrometer will provide the mass spectrum of the eluting components, which
can be compared to spectral libraries for identification.

Safety and Handling

Phenyltriacetoxysilane is reactive with moisture and will release acetic acid upon hydrolysis.
Therefore, it should be handled in a well-ventilated area, and appropriate personal protective
equipment, including gloves and safety glasses, should be worn. Store in a tightly sealed
container in a cool, dry place, away from sources of moisture. For detailed safety information,
consult the Safety Data Sheet (SDS).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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